Bromocyclopropane-d4

Specification

• CAS No.: 1398065-55-8
• Molecular Formula: C3H5Br
• Molecular Weight: 125.001
• IUPAC Name: 3-bromo-1,1,2,2-tetradeuteriocyclopropane
• Standard InChI: InChI=1S/C3H5Br/c4-3-1-2-3/h3H,1-2H2/i1D2,2D2
• Standard InChI Key: LKXYJYDRLBPHRS-LNLMKGTHSA-N
• SMILES: C1CC1Br

Introduction

Basic Identification and Structural Properties

The deuteration process, which involves replacing hydrogen atoms with deuterium (a heavier isotope of hydrogen), results in a compound that can be effectively used in various analytical applications, particularly in spectroscopy and as internal standards in chemical analysis. The presence of deuterium atoms creates distinct spectroscopic signatures that make this compound valuable in research settings requiring precise molecular identification and tracking.

Chemical Identity and Nomenclature

The formal chemical name of the compound is Bromocyclopropane-d4, indicating complete deuteration of the cyclopropane ring. Unlike its non-deuterated analog which has the molecular formula C₃H₅Br, Bromocyclopropane-d4 has the formula C₃D₄HBr or simply C₃D₄Br, depending on the specific isomer and labeling pattern. The deuterium substitution increases the molecular weight compared to regular bromocyclopropane, which affects its physical properties and spectroscopic behavior.

Physical and Chemical Properties

The physical and chemical properties of Bromocyclopropane-d4 are influenced by the deuterium substitution in the molecule. While specific data for the deuterated version is limited in the available search results, certain properties can be inferred based on general principles of isotope effects and the known properties of non-deuterated bromocyclopropane.

Flammability and Volatility

The safety data sheet classifies Bromocyclopropane-d4 as a highly flammable liquid and vapor (Hazard Statement H225). This is consistent with the properties of regular bromocyclopropane, which is also classified as a flammable liquid with a flash point of -6°C (closed cup). The high volatility and flammability necessitate careful handling and storage procedures to minimize risk.

Comparison with Non-deuterated Bromocyclopropane

Understanding the differences between Bromocyclopropane-d4 and regular bromocyclopropane provides context for its specialized applications and handling requirements.

Structural and Physical Property Differences

Regular bromocyclopropane (C₃H₅Br) has a molecular weight of 120.98 g/mol, while Bromocyclopropane-d4 (C₃D₄HBr or C₃D₄Br) would have a higher molecular weight due to the replacement of hydrogen atoms (atomic mass ~1) with deuterium atoms (atomic mass ~2). This isotopic substitution can lead to subtle but measurable differences in physical properties such as:

• Slightly higher boiling point for the deuterated compound

• Differences in vapor pressure

• Altered solubility in various solvents

• Different diffusion rates in reactions

Chemical Reactivity Differences

While deuterated compounds generally exhibit similar chemical reactivity to their non-deuterated counterparts, the rate of reactions involving the breaking or formation of bonds to deuterium can be slower due to the kinetic isotope effect. This property makes deuterated compounds valuable for studying reaction mechanisms and determining rate-limiting steps in chemical processes.

Applications in Synthetic Organic Chemistry

Regular bromocyclopropane is used in various synthetic procedures, and the deuterated version could serve similar roles when isotopic labeling is desired.